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Abstract
Trimethylolmelamine (TMM), a key derivative of melamine, serves as a fundamental building

block in the synthesis of amino resins, which have widespread applications in coatings,

laminates, and textile finishes. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, synthesis, and analytical characterization of

trimethylolmelamine. Detailed experimental protocols for its synthesis and analysis are

presented, alongside visualizations of its chemical structure and reaction pathways, to support

researchers and professionals in chemistry and materials science. While primarily an industrial

chemical, this guide also touches upon its limited available data regarding biological activity for

the context of drug development professionals.

Chemical Structure and Identification
Trimethylolmelamine is characterized by a 1,3,5-triazine ring with three amino groups, each

substituted with a hydroxymethyl group. The primary isomer is the symmetric N2,N4,N6-

tris(hydroxymethyl)melamine.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15548211?utm_src=pdf-interest
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.benchchem.com/product/b15548211?utm_src=pdf-body
https://www.benchchem.com/product/b15548211?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical Identifiers

Identifier Value

IUPAC Name
[[4,6-bis(hydroxymethylamino)-1,3,5-triazin-2-

yl]amino]methanol[1][2]

CAS Number 1017-56-7[1][2][3]

Molecular Formula C₆H₁₂N₆O₃[2][3][4]

SMILES C(NC1=NC(=NC(=N1)NCO)NCO)O[1][2]

InChI Key USDJGQLNFPZEON-UHFFFAOYSA-N[1][2][3]

Physicochemical Properties
Trimethylolmelamine is typically a white solid powder.[3] Its key physical and chemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of Trimethylolmelamine

Property Value

Molecular Weight 216.20 g/mol [2][3]

Melting Point 147-149 °C

Boiling Point 356.61 °C (rough estimate)

Solubility Soluble in DMSO[2]

Appearance Solid powder[3]

Exact Mass 216.0971 g/mol [3]

Synthesis and Reactions
Synthesis of Trimethylolmelamine
Trimethylolmelamine is synthesized through the controlled reaction of melamine with

formaldehyde.[5][6] The reaction involves the hydroxymethylation of the amino groups of the
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melamine ring.

Melamine
(C₃H₆N₆)

Trimethylolmelamine
(C₆H₁₂N₆O₃)

+ 3 CH₂O
(pH 7.0-11.0, 30-75 °C)

Formaldehyde
(CH₂O)

Click to download full resolution via product page

Key Reactions
The hydroxymethyl groups of trimethylolmelamine are reactive and can undergo further

condensation reactions to form methylene or ether linkages, leading to the formation of

melamine-formaldehyde resins. This curing process is typically initiated by heat and can be

catalyzed by acids.

Experimental Protocols
Synthesis of Trimethylolmelamine
This protocol is adapted from a patented method for the preparation of trimethylolmelamine.

[7][8][9][10]

Materials:

Melamine

Formaldehyde solution (37 wt. % in H₂O)

Deionized water

Sodium hydroxide solution (for pH adjustment)
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Reaction kettle with stirrer, temperature control, and reflux condenser

Procedure:

Charge the reaction kettle with the formaldehyde solution, deionized water, and melamine in

a molar ratio of approximately 1: (2.5-3.5) : (8-30) (melamine:formaldehyde:water).[7][8][9]

[10]

Adjust the rotational speed of the stirrer to 40-150 rpm.[10]

Adjust the pH of the mixture to 7.0-11.0 using an alkali solution.[10]

Raise the temperature to 25-50 °C and stir for 10-30 minutes.[10]

Increase the temperature to 30-75 °C and maintain the reaction for 1-3 hours, ensuring the

pH remains between 7.0 and 11.0.[10]

After the reaction is complete, stop stirring and allow the product to crystallize for 1-3 hours.

[10]

Separate the solid product by centrifugation and wash with water.[10]

Dry the product to obtain trimethylolmelamine as a white powder.[10]

Analytical Characterization

Trimethylolmelamine Sample

NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy Mass Spectrometry

(GC-MS or LC-MS) HPLC Analysis

Structural Elucidation Purity Assessment
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Click to download full resolution via product page

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show signals for the N-CH₂-O protons

and the N-H protons. The chemical shifts will be influenced by the solvent and concentration.

¹³C NMR: The carbon NMR spectrum will show signals for the triazine ring carbons and the

hydroxymethyl carbons.

4.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of trimethylolmelamine will exhibit characteristic absorption bands:

N-H stretching: around 3300-3500 cm⁻¹

C-H stretching: around 2800-3000 cm⁻¹

C=N stretching (triazine ring): around 1550-1650 cm⁻¹

C-N stretching: around 1300-1400 cm⁻¹

C-O stretching: around 1000-1100 cm⁻¹

4.2.3. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of trimethylolmelamine.[11]

Electron ionization (EI) or electrospray ionization (ESI) sources can be employed. The

expected molecular ion peak [M]⁺ would be at m/z 216.

4.2.4. High-Performance Liquid Chromatography (HPLC)

An HPLC method can be developed for purity assessment. Due to the polar nature of

trimethylolmelamine, a hydrophilic interaction liquid chromatography (HILIC) or a reversed-

phase method with an appropriate ion-pairing agent may be suitable.

Biological Activity and Toxicology
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Trimethylolmelamine is primarily used in industrial applications and is considered a bioactive

chemical.[12] However, extensive studies on its specific biological activities and toxicological

profile are limited. It is important to note that melamine, the parent compound, has been

associated with renal toxicity, particularly when co-ingested with cyanuric acid.[13] Therefore,

appropriate safety precautions should be taken when handling trimethylolmelamine.

Applications
The primary application of trimethylolmelamine is as a cross-linking agent in the production of

melamine-formaldehyde resins.[14] These resins are valued for their hardness, durability, and

heat and chemical resistance, and are used in:

Laminates for countertops and flooring

Adhesives for wood and other materials

Molding compounds for dinnerware and electrical parts

Coatings for automotive and appliance finishes

Textile finishing agents to impart wrinkle resistance

Conclusion
Trimethylolmelamine is a versatile chemical intermediate with significant industrial

importance, primarily as a precursor to melamine-formaldehyde resins. This guide has provided

a detailed overview of its chemical structure, properties, synthesis, and analytical

characterization. The experimental protocols and data presented herein are intended to be a

valuable resource for researchers and professionals working with this compound. Further

research into its potential biological activities and a more detailed toxicological profile would be

beneficial for a comprehensive understanding of its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Melamine_resin
https://www.semanticscholar.org/paper/Kinetics-of-the-addition-stage-in-the-reaction-Gordon-Halliwell/4e2524d4f1932e1e3e0ec654c353ce80fc878a25
https://www.semanticscholar.org/paper/Kinetics-of-the-addition-stage-in-the-reaction-Gordon-Halliwell/4e2524d4f1932e1e3e0ec654c353ce80fc878a25
https://wernerblank.com/pdfiles/Reaction_Mechanism3.pdf
https://jinjiangmelamine.com/melamine-formaldehyde-resin-manufacturing-process/
https://www.researchgate.net/publication/285529045_REACTION_MECHANISM_OF_MELAMINE_RESINS
https://helixchrom.com/compounds/methylamine/
https://akjournals.com/view/journals/10973/109/3/article-p1413.pdf
https://www.researchgate.net/figure/Reaction-schemes-of-melamine-and-formaldehyde-resins_fig3_230160453
https://www.semanticscholar.org/paper/Preparation-method-of-trimethylol-melamine-%E7%8E%8B%E6%96%87%E6%AD%A6-%E8%83%A1%E5%8A%B2%E6%9D%BE/4c0208a38358baa01d8e18ce0cee0f9358b61f42
https://patents.google.com/patent/CN105968061A/en
https://patents.google.com/patent/CN105968061A/en
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolmelamine
https://www.medkoo.com/products/31100
https://pubmed.ncbi.nlm.nih.gov/20195812/
https://pubs.acs.org/doi/10.1021/ja01142a047
https://www.benchchem.com/product/b15548211#trimethylolmelamine-chemical-structure-and-properties
https://www.benchchem.com/product/b15548211#trimethylolmelamine-chemical-structure-and-properties
https://www.benchchem.com/product/b15548211#trimethylolmelamine-chemical-structure-and-properties
https://www.benchchem.com/product/b15548211#trimethylolmelamine-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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